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Compound of Interest

Compound Name: Ethenesulfonyl fluoride

CAS No.: 677-25-8

Cat. No.: B1266106

Get Quote

For researchers in chemical biology and drug discovery, the efficacy of a chemical probe is not

solely defined by its potency and selectivity against a target protein. For probes designed to

engage intracellular targets, the ability to cross the cell membrane is a critical, and often

challenging, prerequisite. This guide provides an in-depth comparison of the cell permeability

characteristics of ethenesulfonyl fluoride (ESF)-based covalent probes. We will delve into the

structural factors influencing their passage across the lipid bilayer and present the gold-

standard experimental workflows used to quantify this crucial property.

The Ethenesulfonyl Fluoride Warhead: A Primer
Ethenesulfonyl fluoride (ESF), also known as vinyl sulfonyl fluoride, has emerged as a

powerful electrophile for covalent probe design. Its reactivity as a Michael acceptor allows it to

form stable covalent bonds with nucleophilic residues on proteins, such as cysteine and lysine.

[1][2] Unlike more traditional warheads, the reactivity of the vinyl sulfone moiety can be tuned

through substitutions on the vinyl group, allowing for a balance between stability and reactivity.

However, these same structural modifications can significantly impact the physicochemical

properties of the probe, thereby altering its ability to passively diffuse into the cell.
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Assessing Probe Permeability: Key Methodologies
To objectively evaluate the cell permeability of a probe, two primary assays are widely

employed in the field: the Parallel Artificial Membrane Permeability Assay (PAMPA) and the

Caco-2 cell permeability assay.

Parallel Artificial Membrane Permeability Assay (PAMPA)
PAMPA is a high-throughput, cell-free assay that models passive, transcellular diffusion. It

measures a compound's ability to permeate from a donor compartment, through an artificial

lipid membrane, into an acceptor compartment.[3][4] This assay is particularly useful in early-

stage discovery for ranking compounds based on their passive permeability and for diagnosing

potential permeability issues.[5]

Membrane Preparation: A filter plate with 96 wells is coated with a solution of lipids (e.g., a

mixture of phospholipids like lecithin in an organic solvent like dodecane) to form an artificial

membrane.[6]

Compound Preparation: The ESF-based probes are dissolved in an aqueous buffer, typically

at a pH of 7.4 to mimic physiological conditions.

Assay Setup: The filter plate (donor compartment) is placed into a 96-well acceptor plate

containing buffer. The test compounds are added to the donor wells.

Incubation: The "sandwich" plate is incubated for a defined period, typically 2 to 16 hours,

allowing the compounds to diffuse across the artificial membrane.[3]

Quantification: After incubation, the concentration of the probe in both the donor and

acceptor wells is measured, usually by LC-MS/MS or UV-Vis spectroscopy.

Calculating Permeability: The apparent permeability coefficient (Pe) is calculated using the

following equation:

Pe = (-VD * VA / ((VD + VA) * A * t)) * ln(1 - ([CA]t / [C]equilibrium))

Where VD is the volume of the donor well, VA is the volume of the acceptor well, A is the

area of the membrane, t is the incubation time, [CA]t is the concentration in the acceptor well
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at time t, and [C]equilibrium is the theoretical equilibrium concentration.

High Pe: Suggests good passive membrane permeability.

Low Pe: Indicates poor passive permeability, which could be due to factors like high polarity,

large size, or low lipophilicity.
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Caco-2 Permeability Assay Workflow
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Structure-Permeability Relationships of ESF-Based
Probes
While a direct comparative study with quantitative permeability data for a diverse set of ESF

probes is not readily available in the literature, we can infer qualitative relationships from

published studies where these probes have demonstrated activity in cellular contexts.

Successful target engagement within a cell implies at least a threshold level of cell permeability.

The general structure of an ESF-based probe can be deconstructed into the ESF warhead, a

linker, and a targeting scaffold. Modifications at each of these points can influence permeability.
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Influence of ESF Probe Structure on Permeability
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Below is a qualitative comparison of different classes of substituted ESF probes based on their

reported successful application in cellular assays.
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Probe Class General Structure
Implied
Permeability

Rationale & Key
Considerations

β-Amino ESF

Derivatives
R₂N-CH=CH-SO₂F

Sufficient for cellular

target engagement

The introduction of an

amine at the β-

position creates an

"electron push-pull"

system that can

modulate the reactivity

of the warhead.

[7]While the amine

group can increase

polarity, if the 'R'

groups are sufficiently

lipophilic, cell

permeability can be

achieved, as

demonstrated by their

successful use as

human neutrophil

elastase inhibitors in

cellular assays. [7]

β-Triazole ESF

Derivatives

Triazole-CH=CH-

SO₂F

Sufficient for cellular

target engagement

The 1,2,3-triazole

moiety, often

introduced via "click

chemistry," is a

common

pharmacophore. [7]Its

inclusion can increase

the number of

hydrogen bond

acceptors, potentially

reducing permeability.

However, their

demonstrated efficacy

as cellular inhibitors

indicates that the
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overall

physicochemical

properties of the

molecule can be

balanced to allow for

cell entry. [7]

Dienyl Sulfonyl

Fluorides

R-CH=CH-CH=CH-

SO₂F

Sufficient for cellular

and in vivo activity

These extended

conjugated systems

have been developed

as cholinesterase

inhibitors for

Alzheimer's disease.

[6]The increased

lipophilicity from the

extended dienyl

system and aryl 'R'

groups likely

contributes to their

ability to cross cell

membranes and even

the blood-brain

barrier, as suggested

by in vivo studies. [6]

β-Fluoro ESF Analogs

(FVS)

R-CF=CH-SO₂NHR' Sufficient for cellular

target engagement

While technically β-

fluorovinylsulfonamide

s (FVS), these close

analogs demonstrate

that a wide variety of

β-substituents can be

tolerated while

maintaining cellular

activity. [3]The fluorine

atom can alter the

electronics and

conformation of the

molecule, which in

turn affects
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permeability. The

successful

intracellular target

engagement of FVS-

based probes

suggests this scaffold

is amenable to

creating cell-

permeable molecules.

[3]

Conclusion and Future Directions
The ethenesulfonyl fluoride warhead offers a versatile platform for the design of covalent

chemical probes. While direct quantitative comparisons of cell permeability are sparse, the

successful application of various substituted ESF derivatives in cellular assays strongly

suggests that this scaffold is compatible with achieving sufficient membrane transit for

intracellular target engagement.

For researchers developing novel ESF-based probes, the key is to balance the structural

requirements for target recognition and reactivity with the physicochemical properties that

govern cell permeability—namely, lipophilicity, polarity (topological polar surface area),

molecular size, and hydrogen bonding capacity. Early and iterative assessment of permeability

using robust methods like PAMPA and Caco-2 assays is essential. This dual-track approach of

optimizing for both biological activity and cellular uptake will be paramount in translating a

promising ESF-based molecule into a powerful chemical probe for interrogating complex

biological systems.

References
Zheng, Q., et al. (2021). Diversity oriented clicking delivers β-substituted alkenyl sulfonyl

fluorides as covalent human neutrophil elastase inhibitors. Proceedings of the National

Academy of Sciences, 118(12), e2021190118. [Link]

Mayr, H., et al. (2016). Ethenesulfonyl Fluoride: The Most Perfect Michael Acceptor Ever

Found?. Angewandte Chemie International Edition, 55(41), 12664-12667. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://pubs.acs.org/doi/10.1021/jacs.5c07422
https://www.benchchem.com/product/b1266106/docs?utm_src=pdf-body#a-comparative-guide-to-the-cell-permeability-of-ethenesulfonyl-fluoride-based-probes
https://www.pnas.org/doi/10.1073/pnas.2021190118
https://www.benchchem.com/product/b1266106/docs?utm_src=pdf-body#a-comparative-guide-to-the-cell-permeability-of-ethenesulfonyl-fluoride-based-probes
https://onlinelibrary.wiley.com/doi/abs/10.1002/anie.201601875
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Volkamer, A., et al. (2011). Drug-permeability and transporter assays in Caco-2 and MDCK

cell lines. Future Medicinal Chemistry, 3(16), 2063-2077. [Link]

Lombardo, F., et al. (2018). Unbiased Mass Spectrometry Elucidation of the Targets and

Mechanisms of Activity-Based Probes: A Case Study Involving Sulfonyl Fluorides. Journal of

the American Society for Mass Spectrometry, 29(10), 2054-2065. [Link]

Qin, H-L., et al. (2019). Ethenesulfonyl Fluoride (ESF) and Its Derivatives in SuFEx Click

Chemistry and More. Chemistry – An Asian Journal, 14(21), 3749-3761. [Link]

Wang, L., et al. (2021). Structure–activity relationship, in vitro and in vivo evaluation of novel

dienyl sulphonyl fluorides as selective BuChE inhibitors for the treatment of Alzheimer's

disease. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1860-1873. [Link]

Jones, L. H., et al. (2024). Development of sulfonyl fluoride chemical probes to advance the

discovery of cereblon modulators. RSC Medicinal Chemistry, 15(2), 607-611. [Link]

Pellegrino, J., et al. (2020). Stability and cell permeability of sulfonyl fluorides in the design of

Lys-covalent antagonists of protein-protein interactions. ChemMedChem, 15(22), 2176-2184.

[Link]

Wang, L., et al. (2021). Structure–activity relationship, in vitro and in vivo evaluation of novel

dienyl sulphonyl fluorides as selective BuChE inhibitors for the treatment of Alzheimer's

disease. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1860-1873. [Link]

Qin, H-L., et al. (2019). Ethenesulfonyl Fluoride (ESF) and Its Derivatives in SuFEx Click

Chemistry and More. Chemistry – An Asian Journal, 14(21), 3749-3761. [Link]

Narayanan, A., & Jones, L. H. (2015). Rational targeting of active-site tyrosine residues

using sulfonyl fluoride probes. ACS Chemical Biology, 10(4), 977-983. [Link]

Park, S., et al. (2025). β-Fluorovinylsulfonamide as a Highly Reactivity- and Structure-

Tunable Electrophile for Covalent Targeting of Proteins. Journal of the American Chemical

Society. [Link]

Aduri, N. G., et al. (2020). Interrogating surface versus intracellular transmembrane receptor

populations using cell-impermeable SNAP-tag substrates. bioRxiv. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.future-science.com/doi/10.4155/fmc.11.149
https://pubs.acs.org/doi/10.1021/jasms.8b05327
https://www.benchchem.com/product/b1266106/docs?utm_src=pdf-body#a-comparative-guide-to-the-cell-permeability-of-ethenesulfonyl-fluoride-based-probes
https://chemistry-europe.onlinelibrary.wiley.com/doi/10.1002/asia.201901014
https://www.tandfonline.com/doi/full/10.1080/14756366.2021.1959571
https://pubs.rsc.org/en/content/articlelanding/2024/MD/D3MD00652B
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7754122/
https://www.tandfonline.com/doi/full/10.1080/14756366.2021.1959571
https://www.benchchem.com/product/b1266106/docs?utm_src=pdf-body#a-comparative-guide-to-the-cell-permeability-of-ethenesulfonyl-fluoride-based-probes
https://chemistry-europe.onlinelibrary.wiley.com/doi/10.1002/asia.201901014
https://pubs.acs.org/doi/10.1021/cb5009475
https://pubs.acs.org/doi/10.1021/jacs.5b08811
https://www.biorxiv.org/content/10.1101/2020.01.29.925656v1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pellegrino, J., et al. (2020). Stability and Cell Permeability of Sulfonyl Fluorides in the Design

of Lys-Covalent Antagonists of Protein-Protein Interactions. ChemMedChem, 15(22), 2176-

2184. [Link]

Zartman, A. (2023). Methodology to Access Sulfonyl Fluorides. Purdue University Graduate

School. [Link]

Masungi, C., et al. (2008). Parallel artificial membrane permeability assay (PAMPA)

combined with a 10-day multiscreen Caco-2 cell culture as a tool for assessing new drug

candidates. Journal of Pharmacological and Toxicological Methods, 57(1), 51-58. [Link]

Chen, K., et al. (2019). [18F]Ethenesulfonyl Fluoride as a Practical Radiofluoride Relay

Reagent. Chemistry, 25(32), 7613-7617. [Link]

Brouwer, A. J., et al. (2016). Synthesis of b-aminoethanesulfonyl fluorides or 2-substituted

taurinesulfonyl fluorides as potential protease inhibitors. Bioorganic & Medicinal Chemistry,

24(14), 3429-3435. [Link]

Lima, C. S. A., et al. (2018). Caco-2 cells permeability evaluation of nifuroxazide derivatives

with potential activity against methicillin-resistant Staphylococcus aureus (MRSA). Brazilian

Journal of Pharmaceutical Sciences, 54(2). [Link]

Futaki, S., et al. (2021). Intracellular Targeting. American Peptide Society. [Link]

Wang, L., et al. (2021). Structure-activity relationship, in vitro and in vivo evaluation of novel

dienyl sulphonyl fluorides as selective BuChE inhibitors for the treatment of Alzheimer's

disease. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1860-1873. [Link]

Gembus, V., et al. (2021). Impact of β-Perfluoroalkyl Substitution of Proline on the Proteolytic

Stability of Its Peptide Derivatives. The Journal of Organic Chemistry, 86(17), 11599-11610.

[Link]

Zheng, Q., et al. (2020). Discovery of A Synthetic Hub for Regio- and Stereoselective

Construction of Triazolyl Vinyl Sulfonyl Fluorides. Angewandte Chemie International Edition,

59(4), 1646-1650. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/32558315/
https://figshare.com/articles/thesis/Methodology_to_Access_Sulfonyl_Fluorides/23956410
https://www.researchgate.net/publication/5850937_Parallel_artificial_membrane_permeability_assay_PAMPA_combined_with_a_10-day_multiscreen_Caco-2_cell_culture_as_a_tool_for_assessing_new_drug_candidates
https://www.benchchem.com/product/b1266106/docs?utm_src=pdf-body#a-comparative-guide-to-the-cell-permeability-of-ethenesulfonyl-fluoride-based-probes
https://pubmed.ncbi.nlm.nih.gov/30945371/
https://www.researchgate.net/publication/303730046_Synthesis_of_b-aminoethanesulfonyl_fluorides_or_2-substituted_taurinesulfonyl_fluorides_as_potential_protease_inhibitors
https://pubmed.ncbi.nlm.nih.gov/30156972/
https://www.americanpeptidesociety.org/intracellular-targeting/
https://pubmed.ncbi.nlm.nih.gov/34425715/
https://www.researchgate.net/publication/353846682_Impact_of_b-Perfluoroalkyl_Substitution_of_Proline_on_the_Proteolytic_Stability_of_Its_Peptide_Derivatives
https://www.researchgate.net/publication/338274941_Discovery_of_A_Synthetic_Hub_for_Regio-_and_Stereoselective_Construction_of_Triazolyl_Vinyl_Sulfonyl_Fluorides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


van der Velden, J. L. J. (2020). Exploring the Potential of Sulfamoyl Fluorides as Probes in

Chemical Biology. Thesis. [Link]

Zheng, Q., et al. (2025). A [3 + 2] Annulation for the Synthesis of Pyrazolyl Vinyl Sulfonyl

Fluorides: A Class of Important Pharmacophore. The Journal of Organic Chemistry. [Link]

Avdeef, A., et al. (2006). PAMPA--a drug absorption in vitro model 13. Chemical selectivity

due to membrane hydrogen bonding: in combo comparisons of HDM-, DOPC-, and DS-

PAMPA models. European Journal of Pharmaceutical Sciences, 28(1-2), 43-50. [Link]

Campbell, E. S., et al. (2023). Compatibility of Caco-2 cells with Simulated Intestinal Fluid-

Predicting Permeability. British Journal of Pharmacy, 8(1). [Link]

Evotec. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA). Evotec. Retrieved

January 10, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. A Vinyl Sulfone-Based Fluorogenic Probe Capable of Selective Labeling of PHGDH in Live
Mammalian Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. pubs.acs.org [pubs.acs.org]

4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

5. Structure-activity relationship, in vitro and in vivo evaluation of novel dienyl sulphonyl
fluorides as selective BuChE inhibitors for the treatment of Alzheimer's disease - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. A rapid access to aliphatic sulfonyl fluorides - PMC [pmc.ncbi.nlm.nih.gov]

7. Structure–activity relationship, in vitro and in vivo evaluation of novel dienyl sulphonyl
fluorides as selective BuChE inhibitors for the treatment of Alzheimer's disease - PMC
[pmc.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 14 Tech Support

https://studenttheses.uu.nl/handle/20.500.12932/36733
https://pubmed.ncbi.nlm.nih.gov/36480035/
https://pubmed.ncbi.nlm.nih.gov/16478516/
https://www.bjpharm.org.uk/index.php/bjpharm/article/view/323
https://www.evotec.com/en/capabilities/in-vitro-pharmacology/adme-tox/pampa
https://www.benchchem.com/product/b1266106?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/29193627/
https://pubmed.ncbi.nlm.nih.gov/29193627/
https://www.researchgate.net/publication/302592748_Ethenesulfonyl_Fluoride_The_Most_Perfect_Michael_Acceptor_Ever_Found
https://pubs.acs.org/doi/10.1021/jacs.5c07422
https://pdfs.semanticscholar.org/443a/70feb009932b2537b42f4dc66fc0d5b62e9d.pdf?skipShowableCheck=true
https://pubmed.ncbi.nlm.nih.gov/34425715/
https://pubmed.ncbi.nlm.nih.gov/34425715/
https://pubmed.ncbi.nlm.nih.gov/34425715/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6704106/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8386747/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8386747/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8386747/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [A Comparative Guide to the Cell Permeability of
Ethenesulfonyl Fluoride-Based Probes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266106/docs#a-comparative-guide-to-the-cell-
permeability-of-ethenesulfonyl-fluoride-based-probes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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